Cas no 51770-35-5 (4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl-)

• Product Name: 4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl-
• CAS No: 51770-35-5
• MF: C₁₀H₈N₄S₂
• MW: 248.327318191528
• MDL: MFCD02082958
• CID: 4015633
• PubChem ID: 3822215
• Update Time: 2025-11-05

4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl-
• 3,5-bis(2-thienyl)-4-amino-1,2,4-triazole
• 3,5-dithiophen-2-yl-1,2,4-triazol-4-amine
• AKOS015992104
• bis(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• 3,5-di(2-thienyl)-4H-1,2,4-triazol-4-amine
• MFCD02082958
• 51770-35-5
• SCHEMBL3071949
• 12P-661

• MDL： MFCD02082958
• Inchi： 1S/C10H8N4S2/c11-14-9(7-3-1-5-15-7)12-13-10(14)8-4-2-6-16-8/h1-6H,11H2
• InChI Key： QPJCHKDJMGRDEE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(C2=CC=CS2)N1N

Computed Properties

• Exact Mass: 248.01903862Da
• Monoisotopic Mass: 248.01903862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 506.0±48.0 °C at 760 mmHg
• Flash Point: 259.8±29.6 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl-

Market Research and Analysis of 4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl-

The compound 4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl-, with CAS number 51770-35-5, has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and potential applications. This compound is a derivative of triazole, a heterocyclic aromatic ring system known for its stability and reactivity in various chemical reactions. The presence of thienyl groups further enhances its electronic properties, making it a valuable intermediate in drug discovery and material science.

Recent studies have highlighted the role of 4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl-, in the development of bioactive molecules. Its ability to act as a ligand in metalloenzyme inhibition has positioned it as a promising candidate in anti-cancer drug design. Additionally, its application in the synthesis of advanced materials, such as conductive polymers and sensors, has expanded its relevance across multiple sectors.

The global market for such specialized chemical intermediates is driven by the increasing demand for innovative pharmaceuticals and advanced materials. Key regions such as North America, Europe, and Asia-Pacific are witnessing significant growth due to robust R&D investments and expanding industrial applications. Major players in the supply chain are focusing on improving production efficiency and exploring sustainable synthesis methods to meet the rising demand.

In terms of procurement trends, there is a growing preference for suppliers offering high-purity grades of 4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl-, to ensure compatibility with stringent regulatory standards. Furthermore, the integration of digital platforms for procurement and inventory management is streamlining supply chain operations across the industry.

In conclusion, the compound 4H-1,2,4-Triazol-4-amine, 3,5-di-2-thienyl-, with CAS number 51770-35-5., continues to be a focal point in both academic research and industrial applications. Its versatility and potential for innovation make it a critical component in advancing modern science and technology.